Cas no 153943-63-6 (Cyclopropanecarboxylicacid, 1-ethynyl-2,2-dimethyl-, methyl ester)

Cyclopropanecarboxylicacid, 1-ethynyl-2,2-dimethyl-, methyl ester structure
153943-63-6 structure
Product Name:Cyclopropanecarboxylicacid, 1-ethynyl-2,2-dimethyl-, methyl ester
CAS No:153943-63-6
MF:C9H12O2
MW:152.190382957458
CID:106402
PubChem ID:14936136
Update Time:2025-04-18

Cyclopropanecarboxylicacid, 1-ethynyl-2,2-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylicacid, 1-ethynyl-2,2-dimethyl-, methyl ester
    • Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (9CI)
    • 153943-63-6
    • methyl 1-ethynyl-2,2-dimethylcyclopropane-1-carboxylate
    • Inchi: 1S/C9H12O2/c1-5-9(7(10)11-4)6-8(9,2)3/h1H,6H2,2-4H3
    • InChI Key: RKXJTCVFOSMSNN-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(C#C)CC1(C)C)=O

Computed Properties

  • Exact Mass: 152.08376
  • Monoisotopic Mass: 152.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Cyclopropanecarboxylicacid, 1-ethynyl-2,2-dimethyl-, methyl ester Related Literature

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